Cas no 1269292-45-6 (3-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine)

3-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine is a brominated pyrazole-pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 2-bromophenyl group attached to a pyrazole core linked to a pyridine ring, offers versatility in synthetic applications. The bromine substituent enhances reactivity for further functionalization, making it a valuable intermediate in cross-coupling reactions and heterocyclic chemistry. This compound exhibits stability under standard conditions and demonstrates compatibility with diverse reaction conditions, facilitating its use in drug discovery and material science. Its well-defined molecular architecture also supports studies in ligand design and catalysis, underscoring its utility in advanced chemical synthesis.
3-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine structure
1269292-45-6 structure
Product Name:3-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine
CAS No:1269292-45-6
MF:C14H10BrN3
MW:300.153301715851
CID:1089367
PubChem ID:56956155
Update Time:2025-06-10

3-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine
    • 3-[2-(2-bromophenyl)pyrazol-3-yl]pyridine
    • Pyridine, 3-[1-(2-bromophenyl)-1H-pyrazol-5-yl]-
    • 1269292-45-6
    • 3-[1-(2-Bromophenyl)-1H-pyrazol-5-yl]pyridine
    • AKOS022172680
    • DTXSID90719078
    • Inchi: 1S/C14H10BrN3/c15-12-5-1-2-6-14(12)18-13(7-9-17-18)11-4-3-8-16-10-11/h1-10H
    • InChI Key: FIGNSWVZHKRLFK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1N1C(=CC=N1)C1C=NC=CC=1

Computed Properties

  • Exact Mass: 299.00581g/mol
  • Monoisotopic Mass: 299.00581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 30.7Ų

3-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine Pricemore >>

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